Organotin(iv) compounds with high catalytic activities and selectivities in the glycerolysis of triacylglycerides†
Catalysis Science & Technology Pub Date: 2017-10-20 DOI: 10.1039/C7CY01559C
Abstract
Sn(IV) complexes, i.e., di-n-butyltin dichloride (Bu2SnCl2), n-butyltin trichloride (BuSnCl3), di-n-butyltin dilaurate (Bu2SnLau2), n-butyl stannoic acid [BuSnO(OH)], and di-n-butyl-oxo-stannane (Bu2SnO), were tested as catalysts for the glycerolysis of triacylglycerides (TAGs) to produce monoacylglycerols (MAGs) and diacylglycerols (DAGs). Parameters such as the reaction time, temperature, catalyst amount and stirring velocity were evaluated. All complexes were active in converting TAGs to MAGs and DAGs. The reactivity order at 220 °C at a molar ratio of 1/6/0.01 (TAGs/GLY/CAT) was established as: Bu2SnO > Bu2SnLau2 ∼ BuSnO(OH) > Bu2SnCl2 > BuSnCl3. The results were discussed considering the different catalyst compatibilities with the reaction medium and the different mechanisms accepted for (trans)esterification catalysed by organotin(IV) compounds.
Recommended Literature
- [1] Calcium mediated C–F bond substitution in fluoroarenes towards C–chalcogen bond formation†
- [2] Branched polyethylenimine-functionalized carbon dots as sensitive and selective fluorescent probes for N-acetylcysteine via an off–on mechanism†
- [3] CaF2 and CaF2:Ln3+ (Ln = Er, Nd, Yb) hierarchical nanoflowers: hydrothermal synthesis and luminescent properties
- [4] Centrifugal fractionation of softwood extracts improves the biorefinery workflow and yields functional emulsifiers†
- [5] Bacterial nanocellulose as a corneal bandage material: a comparison with amniotic membrane†
- [6] Capturing a [c2]daisy chain using the threading-followed-by-swelling approach†
- [7] Attempted reduction of 1,2,3-thiadiazole-4-carboxylates with samarium/iodine in methanol. Unexpected ring enlargement to 1,2,5-trithiepan-4,6-dicarboxylates
- [8] Building one-dimensional oxide nanostructure arrays on conductive metal substrates for lithium-ion battery anodes
- [9] Bulk growth and nonlinear optical properties of thulium calcium oxyborate single crystals†
- [10] Bi2Se3-Based Memristive Devices for Neuromorphic Processing of Analogue Video Signals
